Cas no 2680694-54-4 (1-(2,2,2-trifluoroacetyl)-7-oxa-1-azaspiro3.5nonane-3-carboxylic acid)

• Product Name: 1-(2,2,2-trifluoroacetyl)-7-oxa-1-azaspiro3.5nonane-3-carboxylic acid
• CAS No: 2680694-54-4
• MF: C₁₀H₁₂F₃NO₄
• MW: 267.201793670654
• CID: 5646512
• PubChem ID: 165918155
• Update Time: 2025-05-20

1-(2,2,2-trifluoroacetyl)-7-oxa-1-azaspiro3.5nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroacetyl)-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid
• 2680694-54-4
• EN300-28282406
• 1-(2,2,2-trifluoroacetyl)-7-oxa-1-azaspiro3.5nonane-3-carboxylic acid

• Inchi： 1S/C10H12F3NO4/c11-10(12,13)8(17)14-5-6(7(15)16)9(14)1-3-18-4-2-9/h6H,1-5H2,(H,15,16)
• InChI Key： SQGJRNVEJZVXDK-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C(=O)O)C21CCOCC2)=O)(F)F

Computed Properties

• Exact Mass: 267.07184235g/mol
• Monoisotopic Mass: 267.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(2,2,2-trifluoroacetyl)-7-oxa-1-azaspiro3.5nonane-3-carboxylic acid

Introduction to 1-(2,2,2-trifluoroacetyl)-7-oxa-1-azaspiro3.5nonane-3-carboxylic acid (CAS No. 2680694-54-4)

The compound 1-(2,2,2-trifluoroacetyl)-7-oxa-1-azaspiro3.5nonane-3-carboxylic acid, identified by its CAS number 2680694-54-4, represents a fascinating molecule in the realm of medicinal chemistry. Its unique structural framework, featuring a spirocyclic core with an azetidinone ring and trifluoroacetyl substitution, positions it as a potential candidate for various biochemical applications. This introduction delves into the structural features, synthetic considerations, and emerging applications of this compound, particularly in the context of modern pharmaceutical research.

The molecular structure of 1-(2,2,2-trifluoroacetyl)-7-oxa-1-azaspiro3.5nonane-3-carboxylic acid is characterized by a spirocyclic connection between a seven-membered oxetane ring and a nine-membered azetidinone ring. The presence of the trifluoroacetyl group at the 1-position introduces significant electronic and steric effects, which can modulate the reactivity and binding properties of the molecule. This trifluoromethyl moiety is well-known for its ability to enhance metabolic stability and binding affinity in drug candidates, making it a valuable feature in medicinal chemistry.

The 7-oxa-1-azaspiro3.5nonane scaffold itself is relatively uncommon but offers a rigid structure that can be exploited for designing molecules with specific spatial orientations. Such spirocyclic compounds have garnered interest due to their potential to act as molecular switches or scaffolds for enzyme inhibition. The carboxylic acid functionality at the 3-position provides an additional site for chemical modification, allowing for further derivatization to explore different pharmacophores or improve solubility characteristics.

From a synthetic perspective, the construction of 1-(2,2,2-trifluoroacetyl)-7-oxa-1-azaspiro3.5nonane-3-carboxylic acid involves several key steps. The spirocyclic core can be formed through intramolecular cyclization reactions, often requiring precise control over reaction conditions to avoid unwanted side products. The introduction of the trifluoroacetyl group typically involves fluorinated acylating agents or reagents that can tolerate the adjacent heterocyclic rings without decomposition. The final step involves the installation of the carboxylic acid moiety, which can be achieved through oxidation or hydrolysis of ester or amide precursors.

Recent advancements in computational chemistry have enabled more efficient design and optimization of such complex molecules. Molecular modeling studies suggest that 1-(2,2,2-trifluoroacetyl)-7-oxa-1-azaspiro3.5nonane-3-carboxylic acid may exhibit favorable interactions with biological targets due to its rigid spirocyclic structure and fluorinated substituents. These interactions could potentially lead to applications in enzyme inhibition or as intermediates for more complex drug candidates.

In the context of drug discovery, spirocyclic compounds have shown promise in several therapeutic areas. Their unique structural motifs often provide advantages over linear or cyclic analogs in terms of binding affinity and selectivity. For instance, studies have demonstrated that spirocyclic scaffolds can mimic natural product structures, which are frequently found to be biologically active. The presence of both oxygen and nitrogen heteroatoms in 1-(2,2,2-trifluoroacetyl)-7-oxa-1-azaspiro3.5nonane-3-carboxylic acid further enhances its potential as a pharmacophore.

The trifluoroacetyl group is particularly noteworthy for its impact on pharmacokinetic properties. Fluorine atoms can influence lipophilicity, metabolic stability, and cell membrane permeability—key factors in drug design. By incorporating this group into the spirocyclic core, medicinal chemists aim to create molecules that are both bioactive and pharmacologically favorable. Preliminary data suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways.

Current research is exploring the potential applications of 1-(2,2,2-trifluoroacetyl)-7-oxa-1-azaspiro3.5nonane-3-carboxylic acid in therapeutic development. Its structural features make it an attractive candidate for designing small-molecule inhibitors targeting protein-protein interactions or enzyme active sites. Additionally, its ability to undergo further chemical modifications allows for tailoring its properties to specific biological targets.

The synthesis and characterization of this compound have been supported by modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These methods provide detailed insights into its molecular structure and conformational preferences, which are crucial for understanding its biological behavior. High-resolution NMR data indicate that the spirocyclic core adopts a stable chair conformation, while computational studies predict favorable interactions with potential binding partners.

In conclusion,1-(2,2,2-trifluoroacetyl)-7-oxa-1-azaspiro3.5nonane-3-carboxylic acid (CAS No. 2680694-54-4) represents a structurally intriguing molecule with significant potential in medicinal chemistry. Its unique spirocyclic framework combined with functional groups such as the trifluoroacetyl and carboxylic acid moieties makes it a versatile scaffold for drug discovery efforts aimed at developing novel therapeutics.